Cas no 1156113-49-3 (methyl(pentafluorophenyl)methylamine)

• Product Name: methyl(pentafluorophenyl)methylamine
• CAS No: 1156113-49-3
• MF: C₈H₆F₅N
• MW: 211.131959438324
• CID: 5520722
• PubChem ID: 22968860
• Update Time: 2025-11-05

methyl(pentafluorophenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2,3,4,5,6-pentafluoro-N-methyl-
• n-Methyl-1-(perfluorophenyl)methanamine
• methyl(pentafluorophenyl)methylamine
• 1156113-49-3
• CS-0304395
• methyl[(pentafluorophenyl)methyl]amine
• EN300-1833102
• AKOS009064583
• G73248
• N-methyl-1-(2,3,4,5,6-pentafluorophenyl)methanamine

• Inchi： 1S/C8H6F5N/c1-14-2-3-4(9)6(11)8(13)7(12)5(3)10/h14H,2H2,1H3
• InChI Key： DBYOITSSGOBYLB-UHFFFAOYSA-N
• SMILES： C1(CNC)=C(F)C(F)=C(F)C(F)=C1F

Computed Properties

• Exact Mass: 211.04204001g/mol
• Monoisotopic Mass: 211.04204001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12Ų

Additional information on methyl(pentafluorophenyl)methylamine

Exploring Methyl(pentafluorophenyl)methylamine (CAS 1156113-49-3): Properties, Applications, and Innovations

In the realm of specialty chemicals, methyl(pentafluorophenyl)methylamine (CAS 1156113-49-3) stands out as a compound of significant interest due to its unique structural features and versatile applications. This fluorinated amine derivative combines a pentafluorophenyl group with a methylamine moiety, offering distinct electronic and steric properties that make it valuable in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "synthesis of methyl(pentafluorophenyl)methylamine", "CAS 1156113-49-3 uses", and "fluorinated amine applications", reflecting its growing relevance in cutting-edge research.

The compound’s pentafluorophenyl group is a key driver of its reactivity, enabling selective transformations in organic synthesis. This attribute aligns with the rising demand for highly functionalized building blocks in drug discovery, where methyl(pentafluorophenyl)methylamine serves as a precursor for bioactive molecules. Recent trends in green chemistry have also spurred interest in its potential as a catalyst or ligand in sustainable reactions, addressing queries like "eco-friendly fluorinated compounds" and "catalysis with pentafluorophenyl derivatives".

From a material science perspective, the electron-withdrawing nature of the pentafluorophenyl group enhances the compound’s utility in designing advanced polymers and electronic materials. Searches for "fluorinated amines in OLEDs" or "CAS 1156113-49-3 in material engineering" highlight this niche application. Furthermore, its stability under rigorous conditions makes it a candidate for high-performance coatings, resonating with industrial needs for durability and efficiency.

Quality and safety are paramount in handling methyl(pentafluorophenyl)methylamine. While not classified as hazardous under standard regulations, proper storage (e.g., inert atmospheres) is recommended to preserve its integrity. This aligns with frequently asked questions such as "storage guidelines for CAS 1156113-49-3" and "handling fluorinated amines safely". Suppliers often provide technical data sheets to ensure compliance with global standards, reinforcing trust in its commercial use.

Innovation continues to drive demand for methyl(pentafluorophenyl)methylamine, particularly in bioconjugation and proteomics, where its reactivity enables precise labeling of biomolecules. This intersects with trending topics like "next-gen bioconjugation tools" and "fluoroprobes in imaging", showcasing its cross-disciplinary appeal. As synthetic methodologies evolve, the compound’s role in click chemistry and metal-organic frameworks (MOFs) further expands its scientific footprint.

In summary, methyl(pentafluorophenyl)methylamine (CAS 1156113-49-3) exemplifies the convergence of structural ingenuity and practical utility. Its applications span life sciences, materials engineering, and sustainable chemistry, making it a focal point for researchers addressing modern challenges. By leveraging its fluorine-rich architecture, this compound unlocks pathways to innovation, answering the call for specialty chemicals with tailored functionalities.